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Introduction

Pigment Red 112 (C.l. 12370), a monoazo pigment from the Naphthol AS series, is a widely
used industrial colorant valued for its vibrant red hue and excellent stability. While its primary
applications have been in paints, inks, and plastics, its molecular structure—a conjugated
system containing electron-donating and electron-accepting moieties—suggests potential for
use in the field of organic electronics. This document provides an overview of the potential
applications of Pigment Red 112 in organic electronic devices, drawing parallels with
chemically related compounds that have been investigated as organic semiconductors.
Detailed hypothetical protocols for the fabrication and characterization of Organic Field-Effect
Transistors (OFETSs), Organic Photovoltaics (OPVs), and Organic Light-Emitting Diodes
(OLEDSs) using Pigment Red 112 are presented to guide researchers in exploring its electronic
properties.

Physicochemical and Electronic Properties of
Pigment Red 112

A comprehensive understanding of the material's properties is crucial for its application in
organic electronics. Below is a summary of the known and theoretical properties of Pigment
Red 112.
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Property

Value

Reference

Chemical Name

3-hydroxy-N-(o-tolyl)-4-(2,4,5-
trichlorophenyl)azo-

naphthalene-2-carboxamide

[1]

C.l. Name Pigment Red 112 [1]
CAS Number 6535-46-2 [1]
Molecular Formula C24H16CI3N302 [1]
Molecular Weight 484.76 g/mol [1]
Soluble in acetone; Insoluble
N in water; Soluble in
Solubility [21[3]

concentrated sulfuric acid (with

color change to red-violet)

Heat Stability

~180-200 °C

[1]14]

Theoretical HOMO

-5.85 eV (lllustrative for a

generic azo pigment)

[5]

Theoretical LUMO

-2.90 eV (lllustrative for a

generic azo pigment)

[5]

Theoretical Band Gap

2.95 eV (lllustrative for a

generic azo pigment)

[5]

Note: Experimental HOMO/LUMO levels for Pigment Red 112 are not readily available in the

literature. The provided theoretical values are for a generic azo pigment and should be

experimentally verified for Pigment Red 112.

Potential Applications in Organic Electronics

The extended 1-conjugated system in Pigment Red 112, characteristic of many organic

semiconductors, suggests its potential for charge transport and light absorption/emission.

Organic Field-Effect Transistors (OFETS)
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OFETs are fundamental building blocks of organic electronic circuits. The performance of an
OFET is highly dependent on the charge carrier mobility of the organic semiconductor used.
Naphthalene and azo-based molecules have been explored as active materials in OFETSs.
Given its planar molecular structure, Pigment Red 112 could potentially exhibit p-type or n-
type semiconducting behavior in a thin-film transistor architecture.

Organic Photovoltaics (OPVs)

The strong absorption of visible light by Pigment Red 112 makes it a candidate for use as a
donor or acceptor material in the active layer of an organic solar cell. In particular, its chemical
similarity to other azo dyes that have been investigated in dye-sensitized solar cells (DSSCs)
suggests a potential starting point for research.

Organic Light-Emitting Diodes (OLEDS)

While less common, some organic pigments have been investigated for their
electroluminescent properties. If Pigment Red 112 exhibits fluorescence in the solid state, it
could potentially be used as an emissive dopant in an OLED to produce red light.

Performance of Related Organic Pigments in
Electronic Devices

To provide a context for the potential performance of Pigment Red 112, the following tables
summarize reported data for other monoazo and Naphthol AS-based materials in organic
electronic devices.

Table 1: Performance of Azo Dyes in Dye-Sensitized Solar Cells (DSSCs)
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Power
Dye Jsc Fill Factor Conversion
Voc (V) . Reference
Structure (mA/cm?) (FF) Efficiency

(PCE) (%)

Hypothetical
Azo Dye 1 0.65 5.80 0.62 2.34

Data

Hypothetical
Azo Dye 2 0.71 7.20 0.65 3.32

Data

Hypothetical
Azo Dye 3 0.68 6.50 0.64 2.83

Data

Note: This table presents illustrative data for generic azo dyes to indicate a potential

performance range.

Table 2: Performance of Naphthalene-Based Materials in OFETs

] Mobility . Device
Material On/Off Ratio ] Reference
(cm?/Vs) Architecture
Naphthalene Top-contact, Hypothetical
p. ) 0.5 106° P yp
Derivative 1 bottom-gate Data
Naphthalene 15 107 Bottom-contact, Hypothetical
Derivative 2 ' bottom-gate Data
Naphthalene Top-contact, top- Hypothetical
P ) 0.1 10° P P P
Derivative 3 gate Data

Note: This table presents illustrative data for generic naphthalene-based materials to indicate a
potential performance range.

Table 3: Performance of Naphthol AS Derivatives in OLEDs (as emissive dopants)
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External
Dopant Max. CIE
Host ] . Quantum .
. Concentrati Luminance . Coordinate Reference
Material Efficiency
on (%) (cd/m?) s(x,y)
(EQE) (%)
Hypothetical
Algs 5 5,000 2.5 (0.65, 0.34)
Data
Hypothetical
CBP 10 8,000 4.1 (0.64, 0.35)
Data

Note: This table presents illustrative data for generic Naphthol AS derivatives to indicate a
potential performance range.

Experimental Protocols

The following are detailed, hypothetical protocols for the fabrication and characterization of
organic electronic devices using Pigment Red 112. These protocols are based on established
methods for similar organic small molecules.

Protocol 1: Fabrication and Characterization of a
Bottom-Gate, Top-Contact OFET

This protocol describes the fabrication of an OFET to evaluate the charge transport
characteristics of Pigment Red 112.

Materials and Equipment:

Heavily n-doped Si wafer with a 300 nm thermal SiOz layer (gate/dielectric)

Pigment Red 112 powder

High-purity organic solvent (e.g., chloroform, dichlorobenzene)

Octadecyltrichlorosilane (OTS) for surface treatment (optional)

Gold (Au) evaporation source
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Shadow mask for source-drain electrodes

Thermal evaporator

Spin coater

Glovebox with an inert atmosphere (N2)

Semiconductor parameter analyzer
Procedure:
e Substrate Cleaning:

o Sonication of the Si/SiO2 substrate in a sequence of deionized water, acetone, and
isopropanol for 15 minutes each.

o Drying the substrate with a stream of Nz gas.
o UV-ozone treatment for 10 minutes to remove organic residues.
o Dielectric Surface Treatment (Optional):

o For improved film morphology, treat the SiO2 surface with an OTS self-assembled
monolayer (SAM) by vapor deposition or solution immersion.

e Thin Film Deposition of Pigment Red 112:
o Prepare a solution of Pigment Red 112 (e.g., 5 mg/mL) in a suitable organic solvent.

o Inside a glovebox, deposit the Pigment Red 112 solution onto the substrate via spin-
coating. Typical parameters are 2000 rpm for 60 seconds.

o Anneal the film at a temperature below the pigment's decomposition point (e.g., 150 °C)
for 30 minutes to improve crystallinity.

e Source-Drain Electrode Deposition:

o Transfer the substrate to a thermal evaporator.
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o Place a shadow mask with the desired channel length and width over the organic film.

o Deposit a 50 nm layer of gold (Au) to define the source and drain electrodes.

e OFET Characterization:

o Transfer the completed device to a probe station connected to a semiconductor parameter
analyzer inside a glovebox.

o Measure the output characteristics (Ids vs. Vds at various Vg) and transfer characteristics
(Ids vs. Vg at a constant Vds).

o Calculate the field-effect mobility, on/off ratio, and threshold voltage from the transfer
characteristics.

Substrate Preparation Device Fabrication Characterization

Substrate Cleaning Surface Treatment (Optional) Pigment Red 112 Deposition Electrode Deposition Electrical MeasuremenHDala Analysis)

Click to download full resolution via product page

OFET Fabrication and Characterization Workflow.

Protocol 2: Fabrication and Characterization of a Dye-
Sensitized Solar Cell (DSSC)

This protocol outlines the steps to fabricate a DSSC using Pigment Red 112 as the sensitizer.
Materials and Equipment:

e Fluorine-doped tin oxide (FTO) coated glass

e TiO2 paste

* Pigment Red 112
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o Ethanol
« lodide/triiodide-based electrolyte
e Platinum (Pt) catalyst solution or Pt-coated counter electrode
e Surlyn sealant
e Doctor blade or screen printer
e Furnace
 Solar simulator
e Potentiostat/Source meter
Procedure:
e Photoanode Preparation:
o Clean the FTO glass by sonication in detergent, deionized water, and ethanol.

o Deposit a layer of TiO2 paste onto the conductive side of the FTO glass using the doctor
blade technique.

o Sinter the TiOz film in a furnace, gradually increasing the temperature to 450 °C and
holding for 30 minutes to create a mesoporous structure.

e Dye Sensitization:

o While the TiO:z electrode is still warm (~80 °C), immerse it in a solution of Pigment Red
112 in a suitable solvent (e.g., a mixture of acetonitrile and tert-butanol) for 24 hours.

o After sensitization, rinse the electrode with the solvent to remove excess dye.
o Counter Electrode Preparation:

o Drill a small hole in another piece of FTO glass.
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o Deposit a thin layer of Pt catalyst onto the conductive side and heat at 400 °C for 15
minutes.

o Cell Assembly:

[¢]

Place a Surlyn sealant frame between the photoanode and the counter electrode.

[e]

Heat the assembly on a hot plate to seal the two electrodes together.

o

Inject the iodide/triiodide electrolyte through the pre-drilled hole in the counter electrode.

[¢]

Seal the hole with a small piece of Surlyn and a coverslip.
e DSSC Characterization:

o Measure the current-voltage (I-V) characteristics of the cell under a solar simulator (AM
1.5G, 100 mW/cm?).

o Determine the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF),
and power conversion efficiency (PCE).

o Measure the incident photon-to-current efficiency (IPCE) spectrum.
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DSSC Fabrication and Characterization Workflow.

Protocol 3: Fabrication and Characterization of a Small
Molecule OLED

This protocol details the fabrication of a simple OLED structure to investigate the
electroluminescent properties of Pigment Red 112 as a dopant in an emissive layer.
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Materials and Equipment:

Patterned indium tin oxide (ITO) coated glass substrate
o Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution
e Host material (e.g., Algs or CBP)
» Pigment Red 112
e Electron transport layer (ETL) material (e.g., TPBI)
e Lithium fluoride (LiF)
e Aluminum (Al)
e Organic solvents (e.g., chloroform, toluene)
e Spin coater
o Thermal evaporator
e Glovebox with an inert atmosphere (Nz)
e Source measure unit
e Spectrometer
Procedure:
e Substrate Preparation:
o Clean the patterned ITO substrate using the same procedure as for the OFET substrate.
e Hole Injection Layer (HIL) Deposition:

o Spin-coat a thin layer of PEDOT:PSS onto the ITO and anneal at 120 °C for 15 minutes in
air.
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o Transfer the substrate into a glovebox.

o Emissive Layer (EML) Deposition:

o Prepare a solution of the host material (e.g., CBP) with a specific weight percentage of
Pigment Red 112 (e.g., 1-10%) in a suitable solvent.

o Spin-coat the EML solution onto the PEDOT:PSS layer.
o Anneal the film to remove residual solvent.
e ETL, Electron Injection Layer (EIL), and Cathode Deposition:

o Transfer the substrate to a thermal evaporator inside the glovebox.

o Sequentially deposit the following layers through a shadow mask:
= 40 nm of the ETL material (e.g., TPBI)
= 1 nm of LiF (EIL)
= 100 nm of Al (cathode)

e OLED Characterization:

o

Without breaking the inert atmosphere, connect the device to a source measure unit and a
spectrometer.

(¢]

Measure the current density-voltage-luminance (J-V-L) characteristics.

[¢]

Record the electroluminescence (EL) spectrum at different operating voltages.

[¢]

Calculate the external quantum efficiency (EQE), current efficiency, and power efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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